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Abstract
Oxalyldihydrazide (C₂H₆N₄O₂), a symmetrical dihydrazide of oxalic acid, is a versatile and

highly reactive organic compound. Its unique molecular structure, featuring two nucleophilic

hydrazide moieties connected by an oxalyl backbone, makes it an invaluable building block in

various fields of chemical synthesis. This guide provides a comprehensive overview of the core

reactivity of oxalyldihydrazide, focusing on its role in condensation reactions, the synthesis of

heterocyclic compounds, and coordination chemistry. Detailed experimental protocols,

quantitative data, and workflow visualizations are presented to serve as a foundational

resource for researchers exploring its synthetic potential in pharmaceutical and materials

science.

Introduction
Oxalyldihydrazide, also known as oxalohydrazide, is a white crystalline solid characterized by

two hydrazide functional groups (-CONHNH₂).[1] This structure confers a high degree of

reactivity, allowing it to serve as a precursor for a wide range of more complex molecules.[2] Its

principal value lies in its ability to participate in condensation reactions with carbonyl

compounds, act as a multidentate ligand in coordination chemistry, and serve as a foundational

scaffold for the synthesis of various nitrogen-containing heterocycles.[2][3] These properties

have led to its application in pharmaceutical development as an intermediate for therapeutic
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drugs, in polymer chemistry as a cross-linking agent, and in the formulation of agrochemicals.

[2]

Physicochemical Properties
Oxalyldihydrazide is a stable compound under standard conditions, though it will decompose

at high temperatures.[2] It is poorly soluble in cold water and most organic solvents but

dissolves in hot water.[1]

Property Value Reference

IUPAC Name Oxalohydrazide [1]

CAS Number 996-98-5 [1]

Molecular Formula C₂H₆N₄O₂ [1]

Molar Mass 118.096 g·mol⁻¹ [1]

Appearance
White to slightly yellow

crystalline powder
[2]

Melting Point 242–244 °C (decomposes) [1]

Solubility

Poorly soluble in cold water,

insoluble in most organic

solvents

[1]

Core Reactivity and Synthetic Pathways
The reactivity of oxalyldihydrazide is dominated by the nucleophilic nature of its terminal

amino groups. This allows it to readily engage with electrophilic species, making it a versatile

synthetic intermediate. The primary pathways of its reactivity include synthesis, condensation

to form Schiff bases, cyclization into heterocyclic systems, and coordination with metal ions.

Synthesis of Oxalyldihydrazide
The most common laboratory and industrial synthesis involves the reaction of an oxalate ester,

such as diethyl oxalate, with hydrazine hydrate.[4][5] This reaction is typically performed in an
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alcoholic or aqueous solution at room temperature or slightly elevated temperatures to yield

oxalyldihydrazide as a precipitate.[1][4]
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Caption: General synthesis workflow for Oxalyldihydrazide.
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Major Reactivity Pathways
Oxalyldihydrazide's bifunctional nature allows it to serve as a starting point for several classes

of compounds. Its two hydrazide units can react independently or together, leading to linear,

macrocyclic, or polymeric structures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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